4-(4-methoxyphenyl)-1-(3-methylbutyl)-4,7-dihydrofuro[3,4-d]pyrimidine-2,5(1H,3H)-dione

• IUPAC Name: 4-(4-methoxyphenyl)-1-(3-methylbutyl)-4,7-dihydro-3H-furo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H22N2O4/c1-11(2)8-9-20-14-10-24-17(21)15(14)16(19-18(20)22)12-4-6-13(23-3)7-5-12/h4-7,11,16H,8-10H2,1-3H3,(H,19,22)
• InChI Key: XLKNINMHUQHZQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C(NC1=O)C3=CC=C(C=C3)OC)C(=O)OC2
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol
• CAS No.: 2108718-16-5

Description

4-(4-methoxyphenyl)-1-(3-methylbutyl)-4,7-dihydrofuro[3,4-d]pyrimidine-2,5(1H,3H)-dione is a useful research compound. Its molecular formula is C18H22N2O4 and its molecular weight is 330.384. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Reactions

• Chemical Reactivity and Applications : A study by Younes et al. (2013) investigated the reactivity of a similar compound with various microorganisms, demonstrating its potential use in antimicrobial applications. This research is indicative of the broader chemical and biological potential of such compounds (Younes et al., 2013).

• Potential in Drug Discovery : Mohan et al. (2020) synthesized novel pyrimidine-based bis-uracil derivatives and evaluated their potential in drug discovery. This research highlights the importance of understanding the chemical properties of pyrimidine derivatives for their application in pharmaceuticals (Mohan et al., 2020).

Other Applications

• Potential in Nonlinear Optical Device Fabrication : The study by Mohan et al. (2020) also assessed the linear and nonlinear optical properties of pyrimidine derivatives, indicating their potential use in nonlinear optical (NLO) device fabrications. Such applications are critical in the field of optics and photonics (Mohan et al., 2020).

• Use in Synthesis of Heterocyclic Compounds : Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from similar pyrimidine structures. Their work underscores the versatility of pyrimidine derivatives in the synthesis of complex organic compounds with potential applications in various scientific fields (Abu-Hashem et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. For instance, given the known biological activity of many pyrimidine derivatives, this compound could be studied for potential medicinal or pharmaceutical applications.